Cas no 178239-47-9 (Benzoic acid, 2-acetyl-3,6-dichloro-)

Benzoic acid, 2-acetyl-3,6-dichloro- structure
178239-47-9 structure
Product Name:Benzoic acid, 2-acetyl-3,6-dichloro-
CAS No:178239-47-9
MF:C9H6Cl2O3
MW:233.048141002655
CID:1371865
Update Time:2024-08-17

Benzoic acid, 2-acetyl-3,6-dichloro- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-acetyl-3,6-dichloro-
    • Inchi: 1S/C9H6Cl2O3/c1-4(12)7-5(10)2-3-6(11)8(7)9(13)14/h2-3H,1H3,(H,13,14)
    • InChI Key: WQFUBACPZGMFMK-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C1=C(Cl)C=CC(Cl)=C1C(C)=O

Computed Properties

  • Exact Mass: 231.96948

Experimental Properties

  • Density: 1.480±0.06 g/cm3(Predicted)
  • Boiling Point: 348.4±42.0 °C(Predicted)
  • PSA: 54.37
  • pka: 2.44±0.25(Predicted)
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